Direct synthesis of highly luminescent Cu–Zn–In–S quaternary nanocrystals with tunable photoluminescence spectra and decay times†

Journal of Materials Chemistry C Pub Date: 2013-01-08 DOI: 10.1039/C2TC00493C

Abstract

We report the direct synthesis of highly luminescent Cu–Zn–In–S (CZIS) quaternary nanocrystals (NCs) in the non-coordinating solvent 1-octadecene (ODE) using chloride salts of Cu, In, and Zn as metal precursors in the presence of oleic acid and dodecanethiol. The resulting CZIS NCs had a narrow size distribution with an average diameter of 2.5 nm. The photoluminescence spectra can be tuned from 400 nm–850 nm by varying the Cu : Zn precursor ratio, and a relatively high photoluminescence quantum yield (PL QY) of 46% was obtained without any post-processing. The PL decay times of the as-prepared CZIS NCs were tunable via controlling the Cu : Zn precursor ratio and reaction time. The photoluminescence mechanism of the CZIS nanocrystals was discussed using the PL decay curves. EDS analysis revealed that the resulting CZIS NCs were Cu-deficient, and the internal defect-related emission process could be strongly promoted by the large Cu deficiency which is associated with the improvement of PL QY.

Graphical abstract: Direct synthesis of highly luminescent Cu–Zn–In–S quaternary nanocrystals with tunable photoluminescence spectra and decay times
Direct synthesis of highly luminescent Cu–Zn–In–S quaternary nanocrystals with tunable photoluminescence spectra and decay times†
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Journal of Materials Chemistry C
Journal Name：Journal of Materials Chemistry C
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